Cas no 180046-56-4 (Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile)

Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile is a specialized cyclohexane derivative featuring a Boc-protected aminomethyl group and an acetonitrile moiety. Its rigid trans-cyclohexane backbone enhances stereochemical stability, making it valuable for chiral synthesis and pharmaceutical intermediates. The Boc group offers selective deprotection flexibility, enabling controlled functionalization in multi-step reactions. The acetonitrile functionality provides reactivity for further transformations, such as nucleophilic additions or reductions. This compound is particularly useful in peptidomimetics and bioactive molecule synthesis, where precise stereocontrol and orthogonal protection are critical. High purity and well-defined structure ensure reproducibility in research and industrial applications.

Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile structure

180046-56-4 structure

Product Name:Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile

CAS No:180046-56-4

MF:C₁₄H₂₄N₂O₂

MW:252.352563858032

MDL:MFCD08062252

CID:2357943

PubChem ID:53776539

Update Time:2025-10-29

Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile Chemical and Physical Properties

Names and Identifiers

- trans-4-N-boc-aminomethyl-1-cyclohexane
- tert-Butyl((trans-4-(cyanomethyl)cyclohexyl)methyl)carbamate
- Tert-butyl (4-(cyanomethyl)cyclohexyl)methylcarbamate
- Carbamic acid, N-[[trans-4-(cyanomethyl)cyclohexyl]methyl]-, 1,1-dimethylethyl ester
- 180046-56-4
- tert-butyl (trans-4-(cyanomethyl)cyclohexyl)methylcarbamate
- 1824511-39-8
- SCHEMBL7818197
- AS-35726
- CS-0130815
- TERT-BUTYL N-{[(1R,4R)-4-(CYANOMETHYL)CYCLOHEXYL]METHYL}CARBAMATE
- DB-210219
- SCHEMBL20869158
- trans-4-N-Boc-aminomethyl-1-cyclohexane acetonitrile
- AKOS027252469
- tert-Butyl ((trans-4-(cyanomethyl)cyclohexyl)methyl)carbamate
- DSHSAPVSNPCWLW-HAQNSBGRSA-N
- tert-butyl N-[[4-(cyanomethyl)cyclohexyl]methyl]carbamate
- tert-butyl(trans-4-(cyanomethyl)cyclohexyl)methylcarbamate
- MFCD08062252
- SCHEMBL17501162
- Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile
- MDL： MFCD08062252
- Inchi： 1S/C14H24N2O2/c1-14(2,3)18-13(17)16-10-12-6-4-11(5-7-12)8-9-15/h11-12H,4-8,10H2,1-3H3,(H,16,17)
- InChI Key： DSHSAPVSNPCWLW-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NCC1CCC(CC#N)CC1)=O

Computed Properties

Exact Mass: 252.183778013Da
Monoisotopic Mass: 252.183778013Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 316
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 62.1Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 401.0±18.0 °C at 760 mmHg
Flash Point: 196.3±21.2 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile Pricemore >>

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Chemenu	CM315125-1g	tert-Butyl ((trans-4-(cyanomethyl)cyclohexyl)methyl)carbamate	180046-56-4	95%	1g	$391	2021-06-15
Chemenu	CM315125-5g	tert-Butyl ((trans-4-(cyanomethyl)cyclohexyl)methyl)carbamate	180046-56-4	95%	5g	$1296	2021-06-15
TRC	B621133-10mg	Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile	180046-56-4		10mg	$ 50.00	2022-06-07
TRC	B621133-50mg	Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile	180046-56-4		50mg	$ 160.00	2022-06-07
TRC	B621133-100mg	Trans-4-N-Boc-Aminomethyl-1-Cyclohexane Acetonitrile	180046-56-4		100mg	$ 230.00	2022-06-07
abcr	AB452204-250 mg	trans-4-N-Boc-aminomethyl-1-cyclohexane acetonitrile	180046-56-4		250MG	€308.90	2022-06-10
abcr	AB452204-1 g	trans-4-N-Boc-aminomethyl-1-cyclohexane acetonitrile	180046-56-4		1g	€706.40	2022-06-10
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abcr	AB452204-250mg	trans-4-N-Boc-aminomethyl-1-cyclohexane acetonitrile; .	180046-56-4		250mg	€591.80	2025-04-20
abcr	AB452204-1g	trans-4-N-Boc-aminomethyl-1-cyclohexane acetonitrile; .	180046-56-4		1g	€1335.40	2025-04-20